![molecular formula C14H17NO3 B7569322 3-Methyl-1-(2-methylbenzoyl)pyrrolidine-3-carboxylic acid](/img/structure/B7569322.png)
3-Methyl-1-(2-methylbenzoyl)pyrrolidine-3-carboxylic acid
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Overview
Description
3-Methyl-1-(2-methylbenzoyl)pyrrolidine-3-carboxylic acid, also known as MMBC, is a synthetic designer drug that belongs to the cathinone family. It is a white crystalline powder that is often sold as a research chemical. MMBC has been found to have psychoactive effects similar to other cathinones, such as cathinone and methcathinone. In recent years, MMBC has gained popularity among recreational drug users, leading to its classification as a controlled substance in several countries.
Mechanism of Action
The exact mechanism of action of 3-Methyl-1-(2-methylbenzoyl)pyrrolidine-3-carboxylic acid is not fully understood. However, it is believed to act as a dopamine and norepinephrine reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. This may be responsible for the psychoactive effects of the drug, including euphoria, increased alertness, and stimulation.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, leading to cardiovascular effects. This compound has also been found to have effects on the central nervous system, including changes in mood and behavior. In addition, this compound has been shown to have effects on the immune system, including the activation of immune cells.
Advantages and Limitations for Lab Experiments
3-Methyl-1-(2-methylbenzoyl)pyrrolidine-3-carboxylic acid has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, making it a cost-effective research chemical. This compound has also been found to have potential therapeutic applications, making it a promising candidate for further research. However, this compound has several limitations, including its potential for abuse and its classification as a controlled substance in several countries. This can limit its availability for research purposes.
Future Directions
There are several future directions for research on 3-Methyl-1-(2-methylbenzoyl)pyrrolidine-3-carboxylic acid. One area of interest is its potential therapeutic applications, particularly in the treatment of neurological disorders. Further research is needed to fully understand the mechanism of action of this compound and its effects on the central nervous system. In addition, studies are needed to determine the long-term effects of this compound use and its potential for abuse. Finally, research is needed to develop new synthetic cathinones with improved therapeutic properties and reduced potential for abuse.
Synthesis Methods
3-Methyl-1-(2-methylbenzoyl)pyrrolidine-3-carboxylic acid can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the condensation of 2-methylbenzoyl chloride with 3-methylpyrrolidine-3-carboxylic acid, followed by reduction and purification steps. The final product is obtained as a white crystalline powder with a high degree of purity.
Scientific Research Applications
3-Methyl-1-(2-methylbenzoyl)pyrrolidine-3-carboxylic acid has been used as a research chemical in several scientific studies. It has been found to have potential therapeutic applications in the treatment of certain neurological disorders. This compound has been shown to have anxiolytic and antidepressant effects in animal models, indicating its potential use in the treatment of anxiety and depression.
Properties
IUPAC Name |
3-methyl-1-(2-methylbenzoyl)pyrrolidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO3/c1-10-5-3-4-6-11(10)12(16)15-8-7-14(2,9-15)13(17)18/h3-6H,7-9H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URQNGFCWCWAUKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)N2CCC(C2)(C)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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